Cas no 866363-55-5 (1,2,8,9-Dibenzothiophenetetramine)

1,2,8,9-Dibenzothiophenetetramine structure
866363-55-5 structure
Product Name:1,2,8,9-Dibenzothiophenetetramine
CAS No:866363-55-5
MF:C12H12N4S
MW:244.315480232239
CID:718860
PubChem ID:57354904
Update Time:2025-04-19

1,2,8,9-Dibenzothiophenetetramine Chemical and Physical Properties

Names and Identifiers

    • 1,2,8,9-Dibenzothiophenetetramine
    • dibenzothiophene-1,2,8,9-tetramine
    • SCHEMBL3874450
    • Dibenzo[b,d]thiophene-1,2,8,9-tetramine
    • DTXSID50722785
    • 866363-55-5
    • Inchi: 1S/C12H12N4S/c13-5-1-3-7-9(11(5)15)10-8(17-7)4-2-6(14)12(10)16/h1-4H,13-16H2
    • InChI Key: YNARDQOXQPNZHE-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=C(C=2C2C(=C(C=CC1=2)N)N)N)N

Computed Properties

  • Exact Mass: 244.07826757g/mol
  • Monoisotopic Mass: 244.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 132Ų
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